Cas no 71680-87-0 (2-Benzothiazolamine,6-(ethylthio)-)

2-Benzothiazolamine,6-(ethylthio)- structure
71680-87-0 structure
Product Name:2-Benzothiazolamine,6-(ethylthio)-
CAS No:71680-87-0
MF:C9H10N2S2
MW:210.319098949432
CID:548385
Update Time:2024-03-05

2-Benzothiazolamine,6-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,6-(ethylthio)-
    • Benzothiazole,2-amino-6-(ethylthio)- (6CI)
    • 2-Benzothiazolamine,6-(ethylthio)-(9CI)
    • 2-Benzothiazolamine, 6-(ethylthio)-
    • Inchi: 1S/C9H10N2S2/c1-2-12-6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,2H2,1H3,(H2,10,11)
    • InChI Key: RININMAUMXQUHW-UHFFFAOYSA-N
    • SMILES: S1C2=CC(SCC)=CC=C2N=C1N

Computed Properties

  • Exact Mass: 210.0287
  • Monoisotopic Mass: 210.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.4A^2

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Melting Point: 137-139 °C
  • Boiling Point: 389.1±34.0 °C(Predicted)
  • PSA: 38.91
  • pka: 4.05±0.10(Predicted)
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